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Compound of Interest

Compound Name: Watermelon ketone

Cat. No.: B145836

A comprehensive review of scientific literature reveals a significant scarcity of evidence for the
natural occurrence of benzodioxepinone derivatives in plants. While the broader class of
compounds known as benzodiazepines has been reported in some plant species, the specific
benzodioxepinone chemical scaffold appears to be predominantly of synthetic origin. This
technical guide summarizes the current state of knowledge, highlighting the synthetic nature of
the most prominent benzodioxepinone, Calone 1951, and exploring the limited and adjacent
findings in natural sources.

Natural Occurrence: A Near Absence of Evidence

Extensive database searches and literature reviews have failed to identify substantial evidence
of benzodioxepinone derivatives as naturally occurring secondary metabolites in the plant
kingdom. The vast body of research on phytochemicals does not currently include this
particular class of compounds.

One potential, though unconfirmed, exception is the compound methyl 6-(3-hydroxy-4,4-
dimethyl-2,3-dihydro-1,5-benzodioxepin-7-yl)-2-(methoxymethylene), which is listed in the
COCONUT (COlleCtion of Open Natural ProdUcTs) database as a natural product. However,
the specific plant source and the primary research detailing its isolation and characterization
are not readily available for verification.
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It is important to distinguish benzodioxepinones from benzodiazepines, a different class of
compounds that have been identified in trace amounts in plants like Artemisia dracunculus and
Solanum tuberosum. While structurally related through a seven-membered heterocyclic ring,
they belong to distinct chemical classes.

A related structure, a dibenzo[b,e][1][2]dioxepine, is found in the lichen-derived depsidone,
Pannarin. However, this again represents a different chemical class and is not a
benzodioxepinone.

The Synthetic Realm: The Case of Calone 1951

The most well-documented and commercially significant benzodioxepinone is 7-methyl-2H-1,5-
benzodioxepin-3(4H)-one, widely known by its trade name, Calone 1951. This compound is a
synthetic fragrance ingredient and is not known to occur naturally.[1][2]

Discovery and Synthesis:

Calone 1951 was discovered by Pfizer in 1966 and has been used in the fragrance industry
since the 1980s to impart a fresh, "sea-breeze" or "watermelon" aroma.[3][4] Its synthesis is a
multi-step chemical process and is not a product of any known plant biosynthetic pathway.

A general synthetic workflow for benzodioxepinone analogues is depicted below.

[Substituted Catechol
Dihaloalkane Ring Formation Functional Group Benzodioxepinone
or Epoxide (Etherification) Modification Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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